![molecular formula C14H10ClN3O4 B3842361 N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide](/img/structure/B3842361.png)
N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide
Overview
Description
N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as CNB-001, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CNB-001 is a small molecule that has been shown to possess neuroprotective properties, making it a promising candidate for the treatment of various neurological disorders.
Mechanism of Action
The exact mechanism of action of N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is not fully understood. However, it is believed that this compound exerts its neuroprotective effects by modulating various signaling pathways involved in neuronal survival and death. This compound has been shown to activate the PI3K/Akt signaling pathway, which is known to promote cell survival and inhibit apoptosis. This compound has also been shown to inhibit the JNK signaling pathway, which is involved in cell death and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are known to play a role in the development of various neurological disorders. This compound has also been shown to increase the levels of various neurotrophic factors, such as BDNF and NGF, which are involved in neuronal survival and growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is its neuroprotective properties. This makes it a promising candidate for the treatment of various neurological disorders. This compound is also a small molecule, which makes it easier to synthesize and modify for improved efficacy. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research of N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide. One area of interest is the development of more effective formulations of this compound that can improve its solubility and bioavailability. Another area of interest is the investigation of the potential therapeutic applications of this compound in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its neuroprotective properties.
Scientific Research Applications
N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide has been extensively studied for its neuroprotective properties. It has been shown to protect neurons from damage caused by various insults, including oxidative stress, inflammation, and ischemia-reperfusion injury. This compound has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and traumatic brain injury.
properties
IUPAC Name |
[(Z)-[amino-(3-nitrophenyl)methylidene]amino] 3-chlorobenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3O4/c15-11-5-1-4-10(7-11)14(19)22-17-13(16)9-3-2-6-12(8-9)18(20)21/h1-8H,(H2,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZADQXDMSNAHESL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=NOC(=O)C2=CC(=CC=C2)Cl)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])/C(=N/OC(=O)C2=CC(=CC=C2)Cl)/N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.